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Introduction
Periostin (POSTN), also known as osteoblast-specific factor 2 (OSF-2), is a secreted, disulfide-

linked protein that functions as a key matricellular component. It plays a crucial role in tissue

development, remodeling, and is increasingly recognized as a significant factor in various

pathologies, including fibrosis, inflammatory diseases, and cancer.[1][2] As a ligand for

integrins such as αvβ3 and αvβ5, Periostin modulates cell adhesion, migration, and

proliferation, influencing the tumor microenvironment and metastatic processes.[3][4] Given its

pivotal role in disease progression, accurate detection and quantification of Periostin

expression at the single-cell level are critical for both basic research and the development of

novel therapeutic strategies.

Flow cytometry provides a powerful platform for the analysis of Periostin expression in

heterogeneous cell populations. This application note offers detailed protocols for the detection

of intracellular Periostin using fluorescently labeled antibodies, along with guidance on data

interpretation and troubleshooting.

Signaling Pathways Involving Periostin

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1615710?utm_src=pdf-interest
https://www.protocols.io/view/intracellular-flow-cytometry-staining-protocol-tknekve
https://www.cellsignal.com/products/primary-antibodies/periostin-antibody/91771
https://www.thermofisher.com/antibody/primary/target/periostin
https://pmc.ncbi.nlm.nih.gov/articles/PMC10504790/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Periostin exerts its biological functions by activating several key signaling pathways upon

binding to cell surface integrins. These pathways are integral to processes such as cell

survival, proliferation, migration, and tissue remodeling. Understanding these pathways is

essential for contextualizing the results of Periostin expression analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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